Cas no 1797118-36-5 (N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide
• CAS No: 1797118-36-5
• MF: C₁₄H₁₆N₆O₂
• MW: 300.315841674805
• CID: 5933685
• PubChem ID: 75520690
• Update Time: 2025-06-08

N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033509257
• 1797118-36-5
• N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide
• Z1654696043
• N-(1-cyanocyclohexyl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• EN300-26688752

• Inchi： 1S/C14H16N6O2/c15-10-14(4-2-1-3-5-14)17-12(21)9-20-13(22)19-7-6-16-8-11(19)18-20/h6-8H,1-5,9H2,(H,17,21)
• InChI Key： LYQLXGYHEAQWPE-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N2C=CN=CC2=N1)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 300.13347377g/mol
• Monoisotopic Mass: 300.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide

Comprehensive Analysis of N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide (CAS No. 1797118-36-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide (CAS 1797118-36-5) has emerged as a compound of significant interest. This heterocyclic molecule combines a triazolopyrazine core with a cyanocyclohexyl acetamide moiety, offering unique structural features that researchers are exploring for various applications. The compound's molecular formula is C₁₅H₁₇N₆O₂, with a molecular weight of 313.34 g/mol.

The triazolopyrazine scaffold in this compound is particularly noteworthy, as this class of nitrogen-rich heterocycles has demonstrated diverse biological activities in recent studies. Many researchers investigating kinase inhibitors or GPCR modulators have shown interest in similar structures, given their potential interactions with various enzymatic targets. The presence of both the cyanocyclohexyl group and the acetamide linker may contribute to enhanced membrane permeability and target binding affinity, key considerations in modern drug design.

Recent trends in pharmaceutical research highlight growing interest in small molecule therapeutics for challenging disease targets. The structural complexity of N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide suggests potential applications in areas such as inflammatory diseases, neurological disorders, or metabolic conditions - all hot topics in current biomedical literature. While specific clinical applications remain under investigation, the compound's physicochemical properties (logP ~1.5, polar surface area ~100 Ų) indicate favorable drug-like characteristics.

Synthetic approaches to 1797118-36-5 typically involve multi-step organic transformations, with key steps including the construction of the [1,2,4]triazolo[4,3-a]pyrazine ring system and subsequent amide coupling with the 1-cyanocyclohexyl fragment. Recent advances in flow chemistry and catalytic amidation techniques may offer improved synthetic routes to this compound, addressing common challenges in scaling up complex heterocyclic systems.

From a drug development perspective, the cyano group in this molecule presents both opportunities and considerations. While cyano-containing compounds sometimes face metabolic stability challenges, strategic placement (as in the cyclohexyl position here) can provide valuable interactions with biological targets. This feature aligns with current interests in structure-activity relationship optimization and fragment-based drug design approaches.

The scientific community continues to explore novel applications for N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide, with particular attention to its potential as a pharmacological probe or lead compound. As research progresses, understanding its ADME properties (absorption, distribution, metabolism, and excretion) and target engagement characteristics will be crucial for evaluating its therapeutic potential.

In the context of current pharmaceutical trends toward personalized medicine and targeted therapies, compounds like 1797118-36-5 represent valuable tools for exploring new biological space. Its balanced combination of lipophilic (cyanocyclohexyl) and polar (triazolopyrazine) elements makes it an interesting case study in modern medicinal chemistry optimization strategies.

Quality control and characterization of this compound typically involve advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy. The growing importance of crystallography in understanding molecular interactions has also led to increased interest in the solid-state properties of such compounds, particularly for formulation development.

As the pharmaceutical industry continues to face challenges in drug discovery productivity, innovative compounds like N-(1-cyanocyclohexyl)-2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide provide important insights into structure-based design principles. Future research directions may explore its potential in combination therapies or as part of targeted drug delivery systems, reflecting broader trends in therapeutic development.

The intersection of computational chemistry and experimental research offers exciting possibilities for further understanding this compound's properties. Recent advances in AI-assisted drug discovery and molecular modeling could accelerate the exploration of its potential applications, while maintaining rigorous standards of scientific validation.